2-Chloro-N-[2-(2-methyl-1-benzofuran-3-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(2-methyl-1-benzofuran-3-yl)ethyl]acetamide
• InChI: InChI=1S/C13H14ClNO2/c1-9-10(6-7-15-13(16)8-14)11-4-2-3-5-12(11)17-9/h2-5H,6-8H2,1H3,(H,15,16)
• InChI Key: UYUBNWWSTDAEQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2O1)CCNC(=O)CCl
• Molecular Formula: C13H14ClNO2
• Molecular Weight: 251.71 g/mol

Description

“2-Chloro-N-[2-(2-methyl-1-benzofuran-3-yl)ethyl]acetamide” is a complex organic compound. It contains a benzofuran ring, which is a key heterocycle in many natural products. Benzofuran compounds are ubiquitous in nature and have been shown to exhibit various biological activities.

Synthesis Analysis

The synthesis of benzofuran compounds has attracted much attention from synthetic organic chemists. A key step in the synthesis of a 2-arylbenzofuran involves a one-pot reaction from methyl 3-(4-hydroxyphenyl)propionate with 2-chloro-2-methylthio-(2′-methoxy-4′-acetoxy)acetophenone in the presence of ZnCI2, followed by reductive desulfurization of the resulting product.

Molecular Structure Analysis

The molecular structure of “2-Chloro-N-[2-(2-methyl-1-benzofuran-3-yl)ethyl]acetamide” is complex, containing a benzofuran ring as a core structural unit. Benzofuran is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds can be synthesized through various chemical reactions. For instance, a new one-pot synthesis of a benzofuran-fused N-heterocycle is achieved by AlCl3-mediated C–C followed by a C–O bond between 2,3-dichloropyrazine or a derivative thereof and phenol.

Future Directions

Research on natural products containing benzofuran has remarkably increased during the past few decades. Newly isolated natural products with complex structures are being studied, characterized, and screened for possible biological activities. This suggests that “2-Chloro-N-[2-(2-methyl-1-benzofuran-3-yl)ethyl]acetamide” and similar compounds may continue to be a focus of future research.